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Introduction

Fos-choline-14, also known as n-tetradecylphosphocholine, is a zwitterionic detergent widely
employed in the solubilization, stabilization, and purification of membrane proteins for structural
and functional studies.[1][2][3] Its structural similarity to phosphatidylcholine, a major
component of eukaryotic cell membranes, makes it an effective tool for mimicking the native
lipid bilayer environment.[4] This technical guide provides a comprehensive overview of the
agueous solubility and stability of Fos-choline-14, presenting available data, outlining
experimental protocols, and discussing potential degradation pathways.

Physicochemical Properties

Fos-choline-14 is characterized by a hydrophilic phosphocholine headgroup and a
hydrophobic 14-carbon alkyl chain. This amphipathic nature enables it to form micelles in
aqueous solutions above its critical micelle concentration (CMC), which is a crucial parameter
for its function in membrane protein research.
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Property Value References
Molecular Formula C19H42NO4P [5]

Molecular Weight 379.5 g/mol [1][5]

CAS Number 77733-28-9 [5]
Classification Zwitterionic Detergent [1]
Appearance White crystalline powder [2]

Purity = 99% by HPLC analysis [5]

Critical Micelle Concentration

(CMC) in H20 ~0.12 mM (0.0046%) [1][2]

Agueous Solubility

Fos-choline-14 exhibits significant solubility in aqueous solutions, a key attribute for its
application in biochemical assays. The available data on its solubility in various aqueous media
are summarized below.

Solvent System Temperature Solubility References
Water 0-5°C > 20% (w/v) [5]
PBS (pH 7.2) Not Specified 25 mg/mL [1]
DMF Not Specified 15 mg/mL [1]
DMSO Not Specified 15 mg/mL [1]
Ethanol Not Specified 15 mg/mL [1]

Note: The solubility in organic solvents is provided for comparative purposes.

The high aqueous solubility of Fos-choline-14 allows for the preparation of concentrated stock
solutions, which can then be diluted to the desired working concentrations for membrane
protein extraction and purification.
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Stability in Aqueous Solutions

While specific kinetic data on the degradation of Fos-choline-14 in aqueous solutions is not
readily available in the public domain, general stability information can be inferred from
manufacturer recommendations and studies on related compounds. The recommended
storage condition for Fos-choline-14 is at -20°C in an aliquoted format to minimize freeze-thaw
cycles.[5]

Potential Degradation Pathways

Based on the chemical structure of n-alkyl phosphocholines, the primary potential degradation
pathway in aqueous solution is hydrolysis of the phosphate ester bond. This reaction would be
influenced by both pH and temperature.

Fos-choline-14 H.0 Hydrolysis Degradation Products:
(n-Tetradecylphosphocholine) (promoted by strong acid/base or enzymes) - Tetradecanol
itk P v 9 4 - Phosphocholine
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Caption: Potential hydrolytic degradation of Fos-choline-14.

Enzymatic degradation is another plausible pathway, particularly by phospholipases that can
cleave the phosphocholine headgroup. For instance, studies have shown the hydrolysis of
phosphatidylcholine by phospholipase D.[6] While Fos-choline-14 is not a phospholipid, its
structural similarity suggests potential susceptibility to certain lipolytic enzymes.

It is important to note that some studies have indicated that fos-choline detergents can lead to
the destabilization and unfolding of certain membrane proteins, which is a separate
consideration from the chemical stability of the detergent molecule itself.[7]

Experimental Protocols
Protocol for Determining Aqueous Solubility

A standard method for determining the solubility of a detergent like Fos-choline-14 is the
equilibrium solubility method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Hydrolysis of 1-alkyl-2-arachidonoyl-sn-glycero-3-phosphocholine, a common precursor of
platelet-activating factor and eicosanoids, by human platelet phospholipase A2 - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 3. cube-biotech.com [cube-biotech.com]

e 4. Phosphatidylcholine hydrolysis by phospholipase D determines phosphatidate and
diglyceride levels in chemotactic peptide-stimulated human neutrophils. Involvement of
phosphatidate phosphohydrolase in signal transduction - PubMed [pubmed.ncbi.nim.nih.gov]

» 5. High-throughput stability screening for detergent-solubilized membrane proteins - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. Membrane protein stability can be compromised by detergent interactions with the
extramembranous soluble domains - PMC [pmc.ncbi.nlm.nih.gov]

e 7. cdn.anatrace.com [cdn.anatrace.com]

¢ To cite this document: BenchChem. [Fos-choline-14: A Technical Guide to Aqueous Solubility
and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15146392#fos-choline-14-solubility-and-stability-in-
agueous-solutions]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15146392?utm_src=pdf-body-img
https://www.benchchem.com/product/b15146392?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/334522331_High-throughput_stability_screening_for_detergent-solubilized_membrane_proteins
https://pubmed.ncbi.nlm.nih.gov/3355850/
https://pubmed.ncbi.nlm.nih.gov/3355850/
https://pubmed.ncbi.nlm.nih.gov/3355850/
https://cube-biotech.com/products/membrane-protein-stabilization/ultrapure-detergents/lipid-like-detergents/n-tetradecyl-phosphocholine-fos-choline-14/16029
https://pubmed.ncbi.nlm.nih.gov/2793844/
https://pubmed.ncbi.nlm.nih.gov/2793844/
https://pubmed.ncbi.nlm.nih.gov/2793844/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6637136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6637136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4093953/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4093953/
https://cdn.anatrace.com/public/992/Technical-Bulletin-111-Detergent-Stability.pdf
https://www.benchchem.com/product/b15146392#fos-choline-14-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/product/b15146392#fos-choline-14-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/product/b15146392#fos-choline-14-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/product/b15146392#fos-choline-14-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15146392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15146392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15146392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

